Cas no 1804477-49-3 (3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804477-49-3
• MF: C₉H₄F₆N₂O₂
• MW: 286.130682945251
• CID: 4832728
• Update Time: 2025-10-29

3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4F6N2O2/c10-8(11,12)5-3-17-7(19-9(13,14)15)6(18)4(5)1-2-16/h3,18H,1H2
• InChI Key： FUOZOYNQSDZKGH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC#N)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 66.1

Additional information on 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Analysis of 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804477-49-3)

The compound 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1804477-49-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its remarkable chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How does 3-Hydroxy-2-(trifluoromethoxy)pyridine derivatives function in agrochemicals?".

From a molecular perspective, 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile exhibits a balanced lipophilicity and electronic profile due to its fluorinated substituents. These attributes make it a valuable intermediate in the development of bioactive molecules. Researchers frequently search for "synthetic routes for fluorinated pyridines" or "applications of pyridine-4-acetonitrile derivatives," highlighting the growing interest in this chemical space. The compound's stability under physiological conditions further enhances its suitability for medicinal chemistry applications, particularly in the design of enzyme inhibitors and receptor modulators.

In the context of green chemistry trends, the synthesis of 1804477-49-3 has been optimized to minimize environmental impact. Modern protocols emphasize catalytic methods and solvent-free conditions, aligning with searches like "eco-friendly synthesis of heterocyclic compounds." Additionally, the compound's pyridine core serves as a versatile scaffold for structure-activity relationship (SAR) studies, a topic frequently explored in "AI-driven drug discovery" forums. Computational chemists often leverage its structural data for molecular docking simulations, addressing queries such as "How to predict binding affinity of fluorinated pyridines?"

The agrochemical sector has also recognized the potential of 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile as a precursor for novel crop protection agents. Its electron-withdrawing groups enhance interactions with biological targets, a feature highlighted in searches like "mode of action of trifluoromethyl pesticides." Recent patents disclose derivatives of this compound exhibiting herbicidal and fungicidal activities, sparking discussions on "next-generation sustainable agrochemicals."

Analytical characterization of CAS 1804477-49-3 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods address quality control concerns raised in queries like "How to verify purity of fluorinated pyridine derivatives?" The compound's chromatographic behavior has been extensively documented, facilitating its identification in complex matrices—a critical aspect for researchers investigating "metabolite profiling of fluorinated compounds."

Emerging applications in material science have expanded the utility of this pyridine derivative. Its incorporation into organic electronic materials responds to searches for "fluorine-containing semiconductors." The compound's ability to modify charge transport properties makes it relevant for OLED and sensor technologies, aligning with industry demands for "high-performance organic materials."

Safety evaluations of 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetonitrile confirm its compatibility with standard laboratory handling protocols. This addresses frequently asked questions like "What are the storage conditions for fluorinated nitriles?" Proper handling guidelines emphasize protection against moisture and light, ensuring compound integrity—a crucial consideration for reproducibility in "multi-step organic synthesis" workflows.

The commercial availability of 1804477-49-3 through specialized chemical suppliers has facilitated its adoption across research sectors. Procurement-related searches such as "reliable sources for trifluoromethoxy pyridines" reflect the compound's growing demand. Batch-to-batch consistency and regulatory compliance documentation remain key purchasing criteria, particularly for GMP-oriented applications.

Future research directions for this compound may explore its bioconjugation potential, responding to inquiries about "pyridine-based bioprobes." The acetonitrile moiety offers handles for further functionalization, enabling the development of targeted molecular imaging agents. Such advancements would address unmet needs in "diagnostic chemical tools" while expanding the compound's utility beyond traditional applications.